Cas no 28970-53-8 (2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid)

• Product Name: 2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid
• CAS No: 28970-53-8
• MF: C₁₄H₉ClN₂O₂
• MW: 272.686462163925
• CID: 2839431
• PubChem ID: 71356111
• Update Time: 2025-04-21

2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID50780264
• 2-(5-Chloro-1H-benzimidazol-1-yl)benzoic acid
• 28970-53-8

• Inchi： 1S/C14H9ClN2O2/c15-9-5-6-13-11(7-9)16-8-17(13)12-4-2-1-3-10(12)14(18)19/h1-8H,(H,18,19)
• InChI Key： CICYDEZLGUAQMR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CN2C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 272.0352552Da
• Monoisotopic Mass: 272.0352552Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.1Ų